Cas no 2171779-43-2 (1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171779-43-2
• MF: C₁₃H₂₃NO₂S
• MW: 257.392222642899
• CID: 6114692
• PubChem ID: 165879220
• Update Time: 2025-07-17

1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane
• EN300-1640549
• 2171779-43-2

• Inchi： 1S/C13H23NO2S/c1-10-13(4-9-17-10)12(14-5-8-16-13)11-2-6-15-7-3-11/h10-12,14H,2-9H2,1H3
• InChI Key： ROBNYNDZVZAJSV-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)C(C1CCOCC1)NCCO2

Computed Properties

• Exact Mass: 257.14495015g/mol
• Monoisotopic Mass: 257.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane

Comprehensive Overview of 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No. 2171779-43-2)

The compound 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No. 2171779-43-2) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a spiro[4.5]decane core integrated with heteroatomic functionalities such as oxa (oxygen), thia (sulfur), and aza (nitrogen) moieties, makes it a versatile scaffold for drug discovery. The presence of the oxan-4-yl group further enhances its potential as a bioactive compound, particularly in modulating central nervous system (CNS) targets or enzyme inhibition.

In recent years, the demand for spirocyclic compounds has surged due to their three-dimensional rigidity and ability to mimic natural product frameworks. Researchers are actively exploring 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane for applications in neurodegenerative diseases, given its structural resemblance to known neuroprotective agents. The compound’s CAS No. 2171779-43-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Additionally, its heterocyclic nature aligns with trends in sustainable chemistry, as it may offer synthetic routes with reduced environmental impact.

From a synthetic perspective, the incorporation of 6-oxa-2-thia-9-aza motifs in spiro[4.5]decane systems presents intriguing challenges and opportunities. The methyl substitution at the 1-position and the oxan-4-yl side chain introduce steric and electronic variations that can fine-tune pharmacokinetic properties. This adaptability is critical for addressing contemporary drug development hurdles, such as blood-brain barrier permeability or metabolic stability—topics frequently queried in AI-driven literature searches.

The compound’s potential extends beyond therapeutics. In material science, 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane could serve as a building block for advanced polymers or ligands in catalysis. Its thia and aza functionalities are particularly valuable for coordinating metals, a feature explored in renewable energy applications like hydrogen storage. Such interdisciplinary relevance ensures that searches for CAS No. 2171779-43-2 span multiple scientific domains.

Quality control and analytical characterization of this compound are also areas of interest. Advanced techniques like NMR, HPLC, and mass spectrometry are essential for verifying the purity of 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane, especially given its complex stereochemistry. These methodologies are frequently discussed in online forums and research papers, underscoring the compound’s technical significance.

In summary, 1-methyl-10-(oxan-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No. 2171779-43-2) represents a cutting-edge intersection of synthetic chemistry and applied science. Its multifaceted applications—from drug design to sustainable materials—position it as a compound of enduring interest, as evidenced by its prominence in both academic literature and industrial R&D pipelines.